Cas no 1796897-94-3 (2-(5-bromo-2-methoxyphenyl)-2-(carbamoylamino)acetic acid)

• Product Name: 2-(5-bromo-2-methoxyphenyl)-2-(carbamoylamino)acetic acid
• CAS No: 1796897-94-3
• MF: C₁₀H₁₁BrN₂O₄
• MW: 303.109341859818
• CID: 5851901
• PubChem ID: 71779121
• Update Time: 2025-05-24

2-(5-bromo-2-methoxyphenyl)-2-(carbamoylamino)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-2-methoxyphenyl)-2-(carbamoylamino)acetic acid
• 2-(5-bromo-2-methoxyphenyl)-2-ureidoacetic acid
• 1796897-94-3
• AKOS024627773
• F2147-1637

• Inchi： 1S/C10H11BrN2O4/c1-17-7-3-2-5(11)4-6(7)8(9(14)15)13-10(12)16/h2-4,8H,1H3,(H,14,15)(H3,12,13,16)
• InChI Key： HDBGEKSXHBGQNQ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C1=CC(Br)=CC=C1OC)NC(=O)N

Computed Properties

• Exact Mass: 301.99022g/mol
• Monoisotopic Mass: 301.99022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 102Ų

Additional information on 2-(5-bromo-2-methoxyphenyl)-2-(carbamoylamino)acetic acid

2-(5-Bromo-2-methoxyphenyl)-2-(carbamoylamino)acetic Acid: A Comprehensive Overview

2-(5-Bromo-2-methoxyphenyl)-2-(carbamoylamino)acetic acid (CAS No. 1796897-94-3) is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This article provides a detailed overview of its chemical properties, potential applications, and recent advancements in its study.

Chemical Structure and Properties: The compound 2-(5-bromo-2-methoxyphenyl)-2-(carbamoylamino)acetic acid is characterized by its unique molecular structure, which includes a brominated aromatic ring, a methoxy group, and an amide functionality. The presence of these functional groups imparts specific chemical and physical properties to the molecule. For instance, the bromine atom enhances the lipophilicity of the compound, while the methoxy group contributes to its solubility in polar solvents. The amide group is crucial for its potential biological activity and reactivity.

Synthesis and Preparation: The synthesis of 2-(5-bromo-2-methoxyphenyl)-2-(carbamoylamino)acetic acid typically involves multi-step reactions. One common approach is to start with 5-bromo-2-methoxybenzaldehyde, which undergoes a series of transformations including condensation, reduction, and amidation. Recent studies have explored more efficient and environmentally friendly methods for synthesizing this compound, such as using microwave-assisted synthesis and catalysts that minimize by-products.

Biological Activity and Applications: 2-(5-Bromo-2-methoxyphenyl)-2-(carbamoylamino)acetic acid has shown promising biological activity in various assays. It has been investigated for its potential as an inhibitor of specific enzymes involved in disease pathways. For example, research has demonstrated its ability to inhibit certain kinases, which are key targets in cancer therapy. Additionally, it has been studied for its anti-inflammatory properties and its potential to modulate signaling pathways associated with neurodegenerative diseases.

Clinical Trials and Research: Several preclinical studies have evaluated the safety and efficacy of 2-(5-bromo-2-methoxyphenyl)-2-(carbamoylamino)acetic acid. These studies have provided valuable insights into its pharmacokinetics, pharmacodynamics, and toxicity profiles. Early results suggest that it has favorable pharmacological properties and low toxicity at therapeutic doses. However, further clinical trials are necessary to fully assess its potential as a therapeutic agent.

Current Research Trends: The ongoing research on 2-(5-bromo-2-methoxyphenyl)-2-(carbamoylamino)acetic acid is focused on optimizing its structure to enhance its potency and selectivity. Computational methods such as molecular docking and molecular dynamics simulations are being used to predict the binding modes of the compound with target proteins. These studies aim to identify key interactions that can be leveraged to design more effective derivatives.

Future Prospects: The future prospects for 2-(5-bromo-2-methoxyphenyl)-2-(carbamoylamino)acetic acid are promising. Its unique chemical structure and biological activity make it a valuable candidate for further development in drug discovery programs. Continued research is expected to uncover new applications and improve our understanding of its mechanisms of action.

In conclusion, 2-(5-bromo-2-methoxyphenyl)-2-(carbamoylamino)acetic acid (CAS No. 1796897-94-3) is a compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique properties and biological activity make it an important subject of ongoing scientific investigation.